Cas no 811448-13-2 (1H-Imidazole-1-carboxylicacid, (3,4-dimethylphenyl)methyl ester)

• Product name: 1H-Imidazole-1-carboxylicacid, (3,4-dimethylphenyl)methyl ester
• CAS No: 811448-13-2
• MF: C₁₃H₁₄N₂O₂
• MW: 230.26246
• CID: 715285
• PubChem ID: 12129494

1H-Imidazole-1-carboxylicacid, (3,4-dimethylphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carboxylicacid, (3,4-dimethylphenyl)methyl ester
• (3,4-dimethylphenyl)methyl imidazole-1-carboxylate
• 1H-Imidazole-1-carboxylicacid,(3,4-dimethylphenyl)methylester(9CI)
• 811448-13-2
• AG-H-26065
• DTXSID30478152

• Inchi： InChI=1S/C13H14N2O2/c1-10-3-4-12(7-11(10)2)8-17-13(16)15-6-5-14-9-15/h3-7,9H,8H2,1-2H3
• InChI Key： SUKKYPPJFKCAQI-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)COC(=O)N2C=CN=C2)C

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1Ų
• XLogP3: 2.5